[2-(3,4-Dimethoxyphenyl)ethyl](thiophen-3-ylmethyl)amine

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-(thiophen-3-ylmethyl)ethanamine
• InChI: InChI=1S/C15H19NO2S/c1-17-14-4-3-12(9-15(14)18-2)5-7-16-10-13-6-8-19-11-13/h3-4,6,8-9,11,16H,5,7,10H2,1-2H3
• InChI Key: SHVMXSFFCMBCAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNCC2=CSC=C2)OC
• Molecular Formula: C15H19NO2S
• DSSTOX Substance ID: DTXSID201325964
• Molecular Weight: 277.4 g/mol
• Solubility: 37.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 289488-52-4

Description

“2-(3,4-Dimethoxyphenyl)ethylamine” is a compound with the CAS Number: 289488-52-4. It has a molecular weight of 277.39. The IUPAC name for this compound is N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(3-thienylmethyl)amine. It is a liquid at room temperature.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, a condensation reaction involving 3,4-dimethoxy-1-glycyl benzene hydrobromate, 3,4,5-trimethoxy toluylic acid, DMAP, and anhydrous methylene chloride has been described. After stirring the reaction mixture for 24 hours at room temperature, the product was obtained by washing with hydrochloric acid, sodium bicarbonate solution, and saturated common salt, followed by drying with anhydrous sodium sulfate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H19NO2S/c1-17-14-4-3-12(9-15(14)18-2)5-7-16-10-13-6-8-19-11-13/h3-4,6,8-9,11,16H,5,7,10H2,1-2H3. This indicates that the compound has a complex structure with multiple functional groups.

Physical And Chemical Properties Analysis

The compound is a liquid at room temperature. It has a molecular weight of 277.39. The InChI code for this compound is 1S/C15H19NO2S/c1-17-14-4-3-12(9-15(14)18-2)5-7-16-10-13-6-8-19-11-13/h3-4,6,8-9,11,16H,5,7,10H2,1-2H3.

Scientific Research Applications

Potential Research Applications and Insights

• Chemical Synthesis and Evaluation : The study of related chemical compounds involves the synthesis and structural analysis to understand their properties and potential applications in various fields, such as materials science, pharmacology, and environmental science. For example, research on poly(3,4-ethylenedioxythiophene) (PEDOT) and its derivatives highlights the importance of chemical synthesis in developing thermoelectric materials with potential applications in energy conversion and storage (Yue & Xu, 2012).

• Environmental Impact Assessment : Studies on the environmental fate and toxicity of various chemical compounds, including amines and amine-related compounds, are crucial for assessing their environmental impact. These studies provide insights into the persistence, bioaccumulation, and potential hazards of chemical compounds, informing regulatory decisions and environmental protection efforts (Ying, Williams, & Kookana, 2002).

• Advanced Materials Development : Research on the modification and optimization of chemical compounds for specific applications is a key area of interest. For instance, the development and enhancement of the thermoelectric performance of PEDOT:PSS through various treatment methods highlight the potential of chemical compounds in creating high-performance materials for technological applications (Zhu et al., 2017).

• Toxicology and Safety Assessment : Evaluating the toxicological profiles of chemical compounds is essential for ensuring their safe use in consumer products, industrial processes, and pharmaceuticals. Research on the toxicity of related compounds, such as ethylmercury and thimerosal, contributes to our understanding of the potential health risks associated with exposure to chemical compounds (Dórea, Farina, & Rocha, 2013).